Cas no 2002719-30-2 (tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate
• CAS No: 2002719-30-2
• MF: C₁₃H₁₈BrClN₂O₂
• MW: 349.651221752167
• CID: 6099497
• PubChem ID: 165796218
• Update Time: 2025-11-01

tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate
• EN300-1874085
• 2002719-30-2
• tert-butyl N-[2-amino-1-(5-bromo-2-chlorophenyl)ethyl]carbamate

• Inchi： 1S/C13H18BrClN2O2/c1-13(2,3)19-12(18)17-11(7-16)9-6-8(14)4-5-10(9)15/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： XJJUFPFTVGYISO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 348.02402g/mol
• Monoisotopic Mass: 348.02402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2002719-30-2 and Product Name: tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate

The compound with the CAS number 2002719-30-2 and the product name tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and molecular biology research. The presence of a tert-butyl group, an amino group, and a 5-bromo-2-chlorophenyl moiety in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the role of this compound in the synthesis of novel bioactive molecules. The tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate structure serves as a versatile building block for designing molecules with enhanced pharmacological properties. Specifically, the 5-bromo-2-chlorophenyl substituent is known for its ability to modulate biological pathways, making it particularly useful in the development of targeted therapies. Researchers have leveraged this compound to create derivatives with improved binding affinity and selectivity, which are crucial for therapeutic efficacy.

In the realm of medicinal chemistry, the amino group in this compound plays a pivotal role in facilitating further functionalization. This feature allows chemists to introduce additional modifications, enabling the creation of complex molecules with tailored biological activities. The tert-butyl carbamate moiety, on the other hand, provides stability to the molecular structure while maintaining reactivity at other functional sites. This balance is essential for ensuring that the compound remains viable throughout synthetic processes and retains its intended biological function.

One of the most compelling aspects of tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various disease targets, including cancer and inflammatory disorders. By serving as a precursor for more complex drug candidates, it contributes to the ongoing effort to develop innovative treatments. The structural motifs present in this molecule are particularly well-suited for interacting with biological targets, thereby enhancing drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate involves sophisticated chemical methodologies that showcase the ingenuity of modern synthetic organic chemistry. The process typically requires multi-step reactions, including nucleophilic substitution, condensation, and protection-deprotection strategies. These steps highlight the compound's complexity and underscore the skill required to produce it in high purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

In addition to its pharmaceutical applications, this compound has found utility in academic research settings. Its unique structural features make it an excellent scaffold for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and understand how it interacts with biological receptors. These insights are invaluable for designing molecules with optimized pharmacokinetic profiles.

The impact of tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate extends beyond individual research projects; it also reflects broader trends in drug discovery. The increasing emphasis on precision medicine has driven demand for high-quality intermediates like this one. By providing researchers with a reliable starting point for developing novel therapeutics, it supports efforts to address diverse therapeutic areas more effectively. Moreover, its role in interdisciplinary collaborations underscores its importance as a tool for advancing both fundamental science and applied research.

Looking ahead, the future prospects for this compound remain bright. Ongoing investigations are exploring new synthetic pathways that could enhance its accessibility and scalability. Additionally, computational modeling techniques are being used to predict how modifications to its structure might influence its biological activity. These endeavors promise to yield further insights into its potential applications and contribute to the next generation of pharmaceutical innovations.

In conclusion, tert-butyl N-2-amino-1-(5-bromo-2-chlorophenyl)ethylcarbamate stands as a testament to the progress being made in chemical biology and drug development. Its unique combination of structural features makes it a valuable asset for researchers seeking to create novel bioactive molecules. As scientific understanding continues to evolve, compounds like this one will play an increasingly critical role in addressing complex medical challenges worldwide.